N-(2,3-dichlorophenyl)-N'-(2-hydroxyethyl)ethanediamide
Overview
Description
N-(2,3-dichlorophenyl)-N'-(2-hydroxyethyl)ethanediamide, commonly known as DCE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCE is a white crystalline powder that is soluble in water and organic solvents.
Mechanism of Action
The mechanism of action of DCE is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of enzymes involved in various cellular processes. For example, DCE has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain.
Biochemical and Physiological Effects
DCE has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that DCE can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. DCE has also been shown to reduce the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in vitro and in vivo. Furthermore, DCE has been shown to possess antioxidant properties, which may contribute to its ability to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of using DCE in lab experiments is its relatively low cost and easy availability. Moreover, DCE has been shown to possess a wide range of biological activities, making it a versatile compound for studying various cellular processes. However, one limitation of using DCE in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of DCE. One potential direction is the development of novel DCE derivatives with improved biological activity and reduced toxicity. Moreover, further studies are needed to elucidate the mechanism of action of DCE and its potential applications in various fields. Additionally, more research is needed to determine the optimal dosage and administration of DCE for its potential therapeutic use.
Scientific Research Applications
DCE has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, DCE has been shown to possess anti-inflammatory, analgesic, and anticancer properties. In agriculture, DCE has been used as a pesticide due to its ability to inhibit the growth of fungi and bacteria. In environmental science, DCE has been studied for its potential use in the removal of heavy metals from contaminated water.
properties
IUPAC Name |
N'-(2,3-dichlorophenyl)-N-(2-hydroxyethyl)oxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Cl2N2O3/c11-6-2-1-3-7(8(6)12)14-10(17)9(16)13-4-5-15/h1-3,15H,4-5H2,(H,13,16)(H,14,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAOBNFHAEXKSBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)NC(=O)C(=O)NCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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